Cas no 606133-91-9 (Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI))

Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI) structure
606133-91-9 structure
Product Name:Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI)
CAS No:606133-91-9
MF:C14H20N2O6S2
MW:376.448401451111
CID:953146
PubChem ID:3226798
Update Time:2025-04-19

Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI)
    • 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(ethylsulfonyl)pip erazine
    • SR-01000329500-1
    • SR-01000329500
    • 606133-91-9
    • HMS2912C21
    • PIPERAZINE, 1-[(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)SULFONYL]-4-(ETHYLSULFONYL)-
    • CHEMBL1404156
    • Piperazine,1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)-(9ci)
    • SMR000602236
    • MLS001229607
    • AKOS000787966
    • 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-4-ethanesulfonyl-piperazine
    • DB-277682
    • Inchi: 1S/C14H20N2O6S2/c1-2-23(17,18)15-5-7-16(8-6-15)24(19,20)12-3-4-13-14(11-12)22-10-9-21-13/h3-4,11H,2,5-10H2,1H3
    • InChI Key: MJMVNACHAAVAOK-UHFFFAOYSA-N
    • SMILES: S(CC)(N1CCN(CC1)S(C1C=CC2=C(C=1)OCCO2)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 376.07627871g/mol
  • Monoisotopic Mass: 376.07627871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 110Ų
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